2-(4-ethoxyphenyl)-N-(1-phenylpropyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-(1-phenylpropyl)acetamide
• InChI: InChI=1S/C19H23NO2/c1-3-18(16-8-6-5-7-9-16)20-19(21)14-15-10-12-17(13-11-15)22-4-2/h5-13,18H,3-4,14H2,1-2H3,(H,20,21)
• InChI Key: XBYDHTXDPXNHDQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)NC(=O)CC2=CC=C(C=C2)OCC
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

2-(4-ethoxyphenyl)-N-(1-phenylpropyl)acetamide is an organic compound that belongs to the class of acetamides It is characterized by the presence of an ethoxy group attached to a phenyl ring, which is further connected to an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-ethoxyphenyl)-N-(1-phenylpropyl)acetamide typically involves the reaction of 4-ethoxybenzoyl chloride with 1-phenylpropylamine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions, such as temperature, solvent, and reaction time. Continuous flow reactors may be employed to enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-(4-ethoxyphenyl)-N-(1-phenylpropyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted acetamides.

Scientific Research Applications

2-(4-ethoxyphenyl)-N-(1-phenylpropyl)acetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-ethoxyphenyl)-N-(1-phenylpropyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-methoxyphenyl)-N-(1-phenylpropyl)acetamide
• 2-(4-ethoxyphenyl)-N-(1-phenylethyl)acetamide
• 2-(4-ethoxyphenyl)-N-(1-phenylbutyl)acetamide

Uniqueness

2-(4-ethoxyphenyl)-N-(1-phenylpropyl)acetamide is unique due to the presence of the ethoxy group, which can influence its chemical reactivity and biological activity. Compared to similar compounds, it may exhibit different pharmacokinetic and pharmacodynamic properties, making it a valuable compound for specific applications.